Cas no 86393-34-2 (2,4-Dichloro-5-fluorobenzoyl chloride)

2,4-Dichloro-5-fluorobenzoyl chloride structure
86393-34-2 structure
Product Name:2,4-Dichloro-5-fluorobenzoyl chloride
CAS No:86393-34-2
MF:C7H2Cl3FO
MW:227.44758272171
MDL:MFCD00075341
CID:60977
PubChem ID:2736821
Update Time:2024-10-26

2,4-Dichloro-5-fluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2,4-dichloro-5-fluorobenzoyl chloride
    • 2,4-Dichloro-5-Fluorosbenzoylchloride
    • 2,4-dichloro-5-fluorobenzoic acid chloride
    • 2,4-dichloro-5-fluoro-benzoyl chloride
    • 2,4-Dichloro-5-fluorobenzoylchloride
    • 2,4-dichloro-5-fluoro benzoyl chloride
    • 2,4-Dichlor-5-fluor-benzoylchlorid
    • Benzoyl chloride,2,4-dichloro-5-fluoro-
    • RPZXUSJCSDQNTE-UHFFFAOYSA-N
    • PC3408
    • SBB067910
    • AS00060
    • VZ22506
    • FCH1321900
    • CM12645
    • D4380
    • 2,4-Dichloro-5-fluorobenzoyl chlorid
    • 2,4-Dichloro-5-fluorobenzoyl chloride (ACI)
    • 86393-34-2
    • 2,4-Dichloro-5-fluorobenzoyl chloride, 97%
    • 24-Dichloro-5-fluorobenzoyl chloride
    • AKOS015850031
    • C7H2Cl3FO
    • EN300-1459127
    • SCHEMBL1180396
    • 2 pound not4-Dichloro-5-fluorobenzoyl chloride
    • MFCD00075341
    • JS-4138
    • DB-019895
    • EC 428-390-1
    • DTXSID60371627
    • CS-0267893
    • NS00077731
    • 2,4-Dichloro-5-fluorobenzoyl chloride
    • MDL： MFCD00075341
    • Inchi： 1S/C7H2Cl3FO/c8-4-2-5(9)6(11)1-3(4)7(10)12/h1-2H
    • InChI Key： RPZXUSJCSDQNTE-UHFFFAOYSA-N
    • SMILES： O=C(C1C(Cl)=CC(Cl)=C(F)C=1)Cl
    • BRN： 4989077

Computed Properties

  • Exact Mass: 225.91600
  • Monoisotopic Mass: 225.916
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.568
  • Melting Point: No data available
  • Boiling Point: 143-144 ºC (35 mmHg)
  • Flash Point: >110 ºC
  • Refractive Index: 1.572
  • PSA: 17.07000
  • LogP: 3.51150
  • Solubility: Not determined
  • Sensitiveness: Moisture Sensitive

2,4-Dichloro-5-fluorobenzoyl chloride Security Information

2,4-Dichloro-5-fluorobenzoyl chloride Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,4-Dichloro-5-fluorobenzoyl chloride Pricemore >>

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2,4-Dichloro-5-fluorobenzoyl chloride Production Method

Production Method 1

103318-75-8 103318-75-8
86393-34-2 86393-34-2
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Water Solvents: Ethanol
2.1 Reagents: Thionyl chloride
Reference
Synthesis of Heterocyclic Annellated Pyridone Carboxylic Acid Derivatives as Potential Chemotherapeutic Agents
Rudolf, Manfred, 1985, , ,

Production Method 2

153500-77-7 153500-77-7
86393-34-2 86393-34-2
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid ,  Cuprous chloride Solvents: Water
2.1 Reagents: Sodium hydroxide ,  Water Solvents: Ethanol
3.1 Reagents: Thionyl chloride
Reference
Synthesis of Heterocyclic Annellated Pyridone Carboxylic Acid Derivatives as Potential Chemotherapeutic Agents
Rudolf, Manfred, 1985, , ,

Production Method 3

86522-86-3 86522-86-3
86393-34-2 86393-34-2
Reaction Conditions
Reference
2,4-Dichloro-5-fluorobenzoyl chloride
, Federal Republic of Germany, , ,

Production Method 4

17601-75-1 17601-75-1
86393-34-2 86393-34-2
Reaction Conditions
Reference
2,4-Dichloro-5-fluorobenzoyl chloride
, Federal Republic of Germany, , ,

Production Method 5

367-21-5 367-21-5
86393-34-2 86393-34-2
Reaction Conditions
1.1 -
2.1 -
2.2 -
3.1 -
4.1 Reagents: Thionyl chloride Catalysts: Dimethylacetamide Solvents: Toluene
4.2 90 min, reflux
Reference
In situ process for the synthesis of Ciprofloxacin
Coll, Alberto Palomo; et al, Afinidad, 2001, 58(494), 276-280

Production Method 6

86522-89-6 86522-89-6
86393-34-2 86393-34-2
Reaction Conditions
1.1 Reagents: Thionyl chloride
Reference
Synthesis of Heterocyclic Annellated Pyridone Carboxylic Acid Derivatives as Potential Chemotherapeutic Agents
Rudolf, Manfred, 1985, , ,

Production Method 7

86522-89-6 86522-89-6
86393-34-2 86393-34-2
Reaction Conditions
1.1 Reagents: Thionyl chloride Catalysts: Sulfuric acid ;  48 min, reflux
Reference
Bronsted acid-catalyzed chlorination of aromatic carboxylic acids
Yu, Zhiqun ; et al, Phosphorus, 2021, 196(8), 685-689

Production Method 8

1435-48-9 1435-48-9
86393-34-2 86393-34-2
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Chloroform ;  2 h, rt; rt → 65 °C; 3 - 5 h, 65 °C
Reference
New synthetic process of cycloprophyl carboxylic acid
Lu, Wei; et al, Guangzhou Huagong, 2013, 41(15), 101-102

Production Method 9

1435-48-9 1435-48-9
86393-34-2 86393-34-2
Reaction Conditions
1.1 Reagents: Aluminum chloride
Reference
A novel approach to finafloxacin hydrochloride (BAY35-3377)
Hong, Jian; et al, Tetrahedron Letters, 2009, 50(21), 2525-2528

Production Method 10

1435-48-9 1435-48-9
86393-34-2 86393-34-2
Reaction Conditions
1.1 -
1.2 -
2.1 -
3.1 Reagents: Thionyl chloride Catalysts: Dimethylacetamide Solvents: Toluene
3.2 90 min, reflux
Reference
In situ process for the synthesis of Ciprofloxacin
Coll, Alberto Palomo; et al, Afinidad, 2001, 58(494), 276-280

Production Method 11

108288-16-0 108288-16-0
86393-34-2 86393-34-2
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Hydrochloric acid ,  Cuprous chloride Solvents: Water
2.1 Reagents: Thionyl chloride
Reference
Synthesis of Heterocyclic Annellated Pyridone Carboxylic Acid Derivatives as Potential Chemotherapeutic Agents
Rudolf, Manfred, 1985, , ,

Production Method 12

704-10-9 704-10-9
86393-34-2 86393-34-2
Reaction Conditions
1.1 Reagents: Sodium hypochlorite Solvents: Water ;  3 h, 80 °C; 80 °C → 50 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1 - 2
2.1 Reagents: Thionyl chloride ;  rt → 68 °C; 4 h, reflux; reflux → 84 °C; 1 h, 84 °C
Reference
Novel method for the preparation of Grignard's reagent and it's application in the synthesis of ciprofloxacin
An, Yongbin; et al, Zhongguo Kangshengsu Zazhi, 2004, 29(9),

Production Method 13

104901-79-3 104901-79-3
86393-34-2 86393-34-2
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Water Solvents: Ethanol
2.1 Reagents: Sodium nitrite ,  Hydrochloric acid ,  Cuprous chloride Solvents: Water
3.1 Reagents: Thionyl chloride
Reference
Synthesis of Heterocyclic Annellated Pyridone Carboxylic Acid Derivatives as Potential Chemotherapeutic Agents
Rudolf, Manfred, 1985, , ,

2,4-Dichloro-5-fluorobenzoyl chloride Raw materials

2,4-Dichloro-5-fluorobenzoyl chloride Preparation Products

2,4-Dichloro-5-fluorobenzoyl chloride Related Literature

Related Categories

86393-34-2 (2,4-Dichloro-5-fluorobenzoyl chloride) Related Products

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